Cas no 2680686-14-8 (benzyl N-(2-hydroxyethyl)-N-(3-methylphenyl)methylcarbamate)

Benzyl N-(2-hydroxyethyl)-N-(3-methylphenyl)methylcarbamate is a carbamate derivative characterized by its bifunctional structure, incorporating both hydroxyethyl and methylphenyl moieties. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate in the development of bioactive molecules. The presence of the hydroxyethyl group enhances solubility in polar solvents, while the methylphenyl moiety contributes to lipophilicity, enabling versatile reactivity. Its carbamate linkage offers stability under mild conditions, making it suitable for controlled functionalization. The compound’s structural features may facilitate applications in drug design, particularly for targeting neurological or anti-inflammatory pathways. Proper handling is advised due to potential sensitivity to hydrolysis under acidic or basic conditions.

benzyl N-(2-hydroxyethyl)-N-(3-methylphenyl)methylcarbamate structure

2680686-14-8 structure

Product Name:benzyl N-(2-hydroxyethyl)-N-(3-methylphenyl)methylcarbamate

CAS No:2680686-14-8

MF:C₁₈H₂₁NO₃

MW:299.364245176315

CID:5632171

PubChem ID:165924581

Update Time:2025-06-07

benzyl N-(2-hydroxyethyl)-N-(3-methylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

- EN300-28290105
- benzyl N-(2-hydroxyethyl)-N-[(3-methylphenyl)methyl]carbamate
- 2680686-14-8
- benzyl N-(2-hydroxyethyl)-N-(3-methylphenyl)methylcarbamate
- Inchi： 1S/C18H21NO3/c1-15-6-5-9-17(12-15)13-19(10-11-20)18(21)22-14-16-7-3-2-4-8-16/h2-9,12,20H,10-11,13-14H2,1H3
- InChI Key： AUUMFHRSDILZSE-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N(CCO)CC1C=CC=C(C)C=1)=O

Computed Properties

Exact Mass: 299.15214353g/mol
Monoisotopic Mass: 299.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 49.8Å²

benzyl N-(2-hydroxyethyl)-N-(3-methylphenyl)methylcarbamate Pricemore >>

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Enamine	EN300-28290105-0.05g	benzyl N-(2-hydroxyethyl)-N-[(3-methylphenyl)methyl]carbamate	2680686-14-8	95.0%	0.05g	$1020.0	2025-03-19
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Enamine	EN300-28290105-0.5g	benzyl N-(2-hydroxyethyl)-N-[(3-methylphenyl)methyl]carbamate	2680686-14-8	95.0%	0.5g	$1165.0	2025-03-19
Enamine	EN300-28290105-1.0g	benzyl N-(2-hydroxyethyl)-N-[(3-methylphenyl)methyl]carbamate	2680686-14-8	95.0%	1.0g	$1214.0	2025-03-19
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Enamine	EN300-28290105-5.0g	benzyl N-(2-hydroxyethyl)-N-[(3-methylphenyl)methyl]carbamate	2680686-14-8	95.0%	5.0g	$3520.0	2025-03-19
Enamine	EN300-28290105-10.0g	benzyl N-(2-hydroxyethyl)-N-[(3-methylphenyl)methyl]carbamate	2680686-14-8	95.0%	10.0g	$5221.0	2025-03-19
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